Cas no 1807164-76-6 (2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1807164-76-6
• MF: C₈H₂F₅N₃O₂
• MW: 267.11239862442
• CID: 4878420
• Update Time: 2025-05-20

2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5N3O2/c9-7(10)5-3(8(11,12)13)2-15-4(1-14)6(5)16(17)18/h2,7H
• InChI Key： HUIXSIUSADHDIJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)N=CC=1C(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 371
• XLogP3: 2.2
• Topological Polar Surface Area: 82.5

Additional information on 2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine

Professional Introduction to 2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine (CAS No. 1807164-76-6)

2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine, identified by its CAS number CAS No. 1807164-76-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of heterocycles widely recognized for their diverse biological activities and utility in drug development.

The structural framework of 2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine incorporates multiple functional groups, including cyano, nitro, difluoromethyl, and trifluoromethyl substituents. These groups contribute to the compound's unique chemical properties and potential pharmacological effects. The presence of electron-withdrawing groups such as the cyano and nitro functions enhances the electrophilicity of the pyridine ring, making it a valuable scaffold for further derivatization and functionalization.

In recent years, there has been a growing interest in pyridine derivatives as lead compounds for the development of novel therapeutic agents. The combination of electron-deficient and electron-rich moieties in 2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine makes it an attractive candidate for exploring various biological targets. For instance, the difluoromethyl group is known to improve metabolic stability and binding affinity, while the trifluoromethyl group can enhance lipophilicity and binding interactions with biological receptors.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of substituents in 2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine may facilitate interactions with key oncogenic pathways, making it a promising candidate for further investigation.

Recent studies have also highlighted the compound's potential in antimicrobial applications. The structural features of this pyridine derivative contribute to its ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes. This has opened up new avenues for developing novel antibiotics that can overcome existing resistance mechanisms.

The synthesis of 2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its synthetic challenges, the handling and characterization of 2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine require specialized analytical techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly used to confirm the molecular structure and purity of the compound. These analytical methods provide critical data for understanding its behavior in biological systems and for optimizing its pharmacological properties.

The pharmacokinetic profile of 2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine is another area of active research. Studies have begun to explore how different functional groups influence absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for designing clinical trials and predicting drug efficacy and safety.

One notable finding is the impact of the difluoromethyl group on metabolic stability. This group has been shown to protect sensitive functional moieties from rapid degradation by metabolic enzymes, thereby extending the half-life of the drug in vivo. Such insights are invaluable for drug design, as they allow researchers to fine-tune molecular structures to achieve optimal pharmacokinetic profiles.

The trifluoromethyl group also plays a critical role in modulating pharmacological activity. Its presence can enhance binding interactions with target proteins by increasing lipophilicity and reducing polar surface area. These effects are particularly important for compounds intended to interact with transmembrane receptors or enzymes with hydrophobic binding pockets.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple opportunities for developing novel therapeutic agents with applications ranging from oncology to antimicrobial treatments. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to make significant contributions to the field of medicinal chemistry.